Ethyl 5-methyl-4-(methylsulfanyl)thieno[2,3-d]pyrimidine-6-carboxylate

Specification

• CAS No.: 1797985-05-7
• Molecular Formula: C11H12N2O2S2
• Molecular Weight: 268.35
• IUPAC Name: ethyl 5-methyl-4-methylsulfanylthieno[2,3-d]pyrimidine-6-carboxylate
• Standard InChI: InChI=1S/C11H12N2O2S2/c1-4-15-11(14)8-6(2)7-9(16-3)12-5-13-10(7)17-8/h5H,4H2,1-3H3
• Standard InChI Key: VOYCUYHAYNGFJN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN=C2SC)C

Introduction

Ethyl 5-methyl-4-(methylsulfanyl)thieno[2,3-d]pyrimidine-6-carboxylate is a synthetic organic compound belonging to the thienopyrimidine class. This compound is characterized by its molecular formula, C11H12N2O2S2, and CAS number 1797985-05-7. Thienopyrimidines are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, making them significant in pharmaceutical research.

Synthesis and Preparation

The synthesis of Ethyl 5-methyl-4-(methylsulfanyl)thieno[2,3-d]pyrimidine-6-carboxylate typically involves multi-step reactions starting from simpler thienopyrimidine derivatives. Although specific synthesis protocols for this compound are not detailed in the available literature, general methods for thienopyrimidine synthesis often involve condensation reactions between thiophene derivatives and pyrimidine precursors.

Biological Activity and Potential Applications

While specific biological activity data for Ethyl 5-methyl-4-(methylsulfanyl)thieno[2,3-d]pyrimidine-6-carboxylate are not available, thienopyrimidines as a class have shown promise in various therapeutic areas. These include:

• Antimicrobial Activity: Thienopyrimidines have been reported to exhibit antibacterial and antifungal properties.

• Anticancer Activity: Some derivatives have shown potential as anticancer agents due to their ability to inhibit cell growth.

• Anti-inflammatory Activity: Certain thienopyrimidines have demonstrated anti-inflammatory effects, which could be beneficial in treating conditions like arthritis.

Research Findings and Future Directions

Given the lack of specific research findings on Ethyl 5-methyl-4-(methylsulfanyl)thieno[2,3-d]pyrimidine-6-carboxylate, future studies should focus on its synthesis optimization, biological screening, and structure-activity relationship (SAR) analysis. This would help in understanding its potential therapeutic applications and guiding further modifications to enhance its efficacy.